Cas no 877617-13-5 (1-methyl-9-(2-methylphenyl)-3-(2-phenylethyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product Name: 1-methyl-9-(2-methylphenyl)-3-(2-phenylethyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 877617-13-5
• MF: C₂₄H₂₅N₅O₂
• MW: 415.487604856491
• CID: 5510518
• Update Time: 2025-07-09

1-methyl-9-(2-methylphenyl)-3-(2-phenylethyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-methyl-9-(2-methylphenyl)-3-(2-phenylethyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• 1-methyl-9-(2-methylphenyl)-3-(2-phenylethyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

• Inchi： 1S/C24H25N5O2/c1-17-9-6-7-12-19(17)27-14-8-15-28-20-21(25-23(27)28)26(2)24(31)29(22(20)30)16-13-18-10-4-3-5-11-18/h3-7,9-12H,8,13-16H2,1-2H3
• InChI Key： RTVVDHOBQQDJDN-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)N=C1N(C3=C([H])C([H])=C([H])C([H])=C3C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])N12

Additional information on 1-methyl-9-(2-methylphenyl)-3-(2-phenylethyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

Compound CAS No. 877617-13-5: 1-Methyl-9-(2-methylphenyl)-3-(2-phenylethyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione

The compound with CAS No. 877617-13-5, named 1-methyl-9-(2-methylphenyl)-3-(2-phenylethyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione, is a highly specialized organic molecule with a complex structure and significant potential in various fields of research and application. This compound belongs to the class of purine derivatives, which are well-known for their roles in biological systems and their applications in drug discovery.

The pyrimido[1,2-g]purine core of this compound is a bicyclic structure that combines elements of both pyrimidine and purine rings. This unique structural feature contributes to its stability and bioactivity. The substituents on the molecule—specifically the methyl group at position 1 and the (2-methylphenyl) group at position 9—play crucial roles in modulating its physical and chemical properties. Additionally, the (2-phenylethyl) group at position 3 adds further complexity to the molecule's structure and potentially enhances its interactions with biological targets.

Recent studies have highlighted the importance of such purine derivatives in the development of novel therapeutic agents. For instance, researchers have explored their potential as inhibitors of key enzymes involved in cellular signaling pathways. The pyrimido[1,2-g]purine framework has been shown to exhibit selective binding to certain protein targets, making it a promising candidate for drug design. Furthermore, the presence of aromatic substituents like the (2-methylphenyl) and (2-phenylethyl) groups enhances the molecule's solubility and bioavailability—a critical factor in drug delivery systems.

From a synthetic standpoint, the construction of this compound involves a series of intricate organic reactions. The synthesis typically begins with the preparation of the pyrimido[1,2-g]purine skeleton through multi-component coupling reactions or cyclization processes. Subsequent steps involve the introduction of substituents at specific positions to achieve the desired functionality. The use of advanced catalytic systems and precise reaction conditions ensures high yields and purity of the final product.

In terms of biological activity, this compound has demonstrated remarkable potential as an anti-inflammatory agent. Studies conducted in vitro have shown that it can inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6 by targeting key regulatory proteins. Moreover, its ability to modulate oxidative stress pathways makes it a candidate for treating conditions associated with chronic inflammation.

Another area where this compound has shown promise is in oncology research. Preclinical studies suggest that it may possess anti-cancer properties by inducing apoptosis in cancer cells while sparing normal cells. The mechanism involves interference with mitochondrial function and activation of caspase pathways—a hallmark of programmed cell death.

The development of such compounds also raises important considerations regarding their scalability and cost-effectiveness for large-scale production. Researchers are actively exploring green chemistry approaches to optimize synthetic routes and minimize environmental impact. Techniques such as microwave-assisted synthesis and catalytic hydrogenation are being employed to enhance reaction efficiency while reducing waste generation.

In conclusion, CAS No. 877617-13-5 represents a cutting-edge example of how advanced organic chemistry can contribute to innovative solutions in medicine and biotechnology. Its unique structure and versatile functional groups make it a valuable tool for researchers seeking to develop novel therapeutic agents with targeted efficacy.